Cas no 32267-71-3 (3-methyl-2(3H)-Benzofuranone)

• Product name: 3-methyl-2(3H)-Benzofuranone
• CAS No: 32267-71-3
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 1110823
• PubChem ID: 577536

3-methyl-2(3H)-Benzofuranone Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2(3H)-Benzofuranone
• 2(3H)-BENZOFURANONE,3-METHYL-
• DTXSID90341979
• 3-methyl-2,3-dihydro-1-benzofuran-2-one
• NBVPQDYEDMAMFR-UHFFFAOYSA-N
• 3-Methyl-1-benzofuran-2(3H)-one #
• 111783-85-8
• EN300-6475078
• 32267-71-3
• 3-methyl-3H-1-benzofuran-2-one
• 2(3H)-Benzofuranone, 3-methyl-
• Benzofuranone, methyl-
• 3-Methylbenzofuran-2(3H)-one
• SCHEMBL2407012
• methyl benzofuranone
• DTXSID501020959
• 3-Methyl-1-benzofuran-2(3H)-one

• Inchi： InChI=1S/C9H8O2/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-6H,1H3
• InChI Key： NBVPQDYEDMAMFR-UHFFFAOYSA-N
• SMILES： CC1C2=CC=CC=C2OC1=O

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 26.3

Additional information on 3-methyl-2(3H)-Benzofuranone

Comprehensive Overview of 3-methyl-2(3H)-Benzofuranone (CAS No. 32267-71-3): Properties, Applications, and Industry Insights

3-methyl-2(3H)-Benzofuranone (CAS No. 32267-71-3) is a specialized organic compound belonging to the benzofuranone family. This heterocyclic molecule features a fused benzene and furan ring system, with a methyl group at the 3-position, contributing to its unique chemical and physical properties. As a versatile intermediate, it has garnered significant attention in pharmaceutical synthesis, fragrance formulation, and material science. The compound’s structural motif is increasingly studied for its potential in bioactive molecule design, aligning with current trends in green chemistry and sustainable manufacturing.

The growing demand for high-purity benzofuran derivatives in R&D laboratories and industrial applications has placed 3-methyl-2(3H)-Benzofuranone under the spotlight. Researchers frequently search for its spectroscopic data (NMR, IR, MS), solubility profiles, and thermal stability—key parameters for process optimization. Recent studies highlight its role in synthesizing flavor-enhancing agents and UV-stabilizing additives, addressing market needs for functional ingredients in consumer products.

From an industrial perspective, CAS 32267-71-3 is often discussed in contexts like scalable synthesis routes and cost-effective purification methods. Innovations in catalytic hydrogenation and microwave-assisted reactions have improved its production efficiency, reflecting the broader shift toward energy-efficient chemical processes. These advancements respond to frequent queries about reducing synthetic steps and minimizing waste generation—top priorities in modern process chemistry.

In the fragrance industry, 3-methyl-2(3H)-Benzofuranone is valued for its woody-amber olfactory characteristics. Perfumers increasingly seek sustainable aroma chemicals as alternatives to traditional materials, making this compound relevant to discussions about biodegradable scent molecules. Its compatibility with eco-friendly formulations aligns with the rising consumer preference for clean-label personal care products.

Quality control remains a critical focus area, with analytical techniques like HPLC purity testing and residual solvent analysis being frequently referenced in technical literature. Regulatory compliance for cosmetic-grade ingredients and GMP standards further underscores the importance of rigorous characterization—a topic often explored in supplier audits and material qualification workflows.

Emerging applications in electronic materials have also been reported, particularly as a building block for organic semiconductors and photoresist components. This connects to trending searches about advanced material precursors for flexible electronics—a field experiencing rapid growth due to demands in wearable technology and IoT devices.

Storage and handling recommendations for 32267-71-3 typically emphasize protection from oxidative degradation, with inert atmosphere packaging being a common industry practice. Technical discussions often address shelf-life extension strategies and compatibility with polymer containers, reflecting practical concerns in logistics optimization.

The compound’s structure-activity relationships continue to inspire academic investigations, particularly in medicinal chemistry projects targeting enzyme modulation. Recent patent analyses reveal its incorporation into novel therapeutic scaffolds, answering frequent queries about heterocyclic drug discovery approaches.

Environmental fate studies of 3-methyl-2(3H)-Benzofuranone contribute to ongoing dialogues about benign by design principles. Data on its biodegradation pathways and ecotoxicity profiles help address regulatory requirements for REACH compliance and green chemistry metrics—subjects of increasing importance in corporate sustainability reports.

Market analysts note steady growth in the fine chemicals sector for compounds like CAS 32267-71-3, driven by expansion in Asian pharmaceutical hubs and European specialty chemical production. This economic perspective responds to investor inquiries about high-value intermediate markets and supply chain localization trends.